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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Didodecyl 3,3'-
sulphinylbispropionate, a chemical compound with the CAS number 17243-14-0.[1][2] This

document collates available data on its chemical and physical properties, synthesis, and

analytical characterization. While its structural analogue, Didodecyl 3,3'-thiodipropionate, is a

well-documented antioxidant and polymer stabilizer, specific experimental data on the

biological activity and detailed applications of Didodecyl 3,3'-sulphinylbispropionate are

limited in publicly accessible scientific literature. This guide aims to consolidate the existing

knowledge to support further research and development activities.

Chemical Identification and Properties
Didodecyl 3,3'-sulphinylbispropionate is an organosulfur compound characterized by a

sulfinyl functional group.[3] It is the oxidation product of Didodecyl 3,3'-thiodipropionate.[4]

Chemical Structure
Molecular Formula: C30H58O5S[1][2]

Molecular Weight: 530.84 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b091502?utm_src=pdf-interest
https://www.benchchem.com/product/b091502?utm_src=pdf-body
https://www.benchchem.com/product/b091502?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9906187.htm
https://www.chemical-suppliers.eu/enp/didodecyl-sulphinylbispropionate-PX538308
https://www.benchchem.com/product/b091502?utm_src=pdf-body
https://www.benchchem.com/product/b091502?utm_src=pdf-body
https://www.benchchem.com/product/b091502
https://pubmed.ncbi.nlm.nih.gov/15734336/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9906187.htm
https://www.chemical-suppliers.eu/enp/didodecyl-sulphinylbispropionate-PX538308
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9906187.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonyms:

Propanoic acid, 3,3'-sulfinylbis-, didodecyl ester[2]

Didodecyl 3,3'-sulfinyldipropionate[2]

Dilauryl sulfinyl-b,b'-dipropionate[2]

Physicochemical Properties
A summary of the known physicochemical properties of Didodecyl 3,3'-
sulphinylbispropionate is presented in Table 1.

Property Value Reference

CAS Number 17243-14-0 [2]

Molecular Formula C30H58O5S [2]

Molecular Weight 530.84352 g·mol−1 [2]

Density 0.982 g/cm³ [2]

Boiling Point 628.6 °C at 760 mmHg [2]

Flash Point 333.9 °C [2]

Table 1: Physicochemical Properties of Didodecyl 3,3'-sulphinylbispropionate

Synthesis and Manufacturing
The primary laboratory-scale synthesis method for Didodecyl 3,3'-sulphinylbispropionate is

the esterification of 3,3'-Sulfinylbispropionic Acid with Dodecanol.[3]

Experimental Protocol: Esterification of 3,3'-
Sulfinylbispropionic Acid with Dodecanol
While a detailed, peer-reviewed experimental protocol for the synthesis of Didodecyl 3,3'-
sulphinylbispropionate is not readily available in the searched literature, a general procedure

can be inferred from standard esterification reactions.
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Reaction Scheme:

Reactants
Products

3,3'-Sulfinylbispropionic Acid Dodecanol (2 eq.)

+

Didodecyl 3,3'-sulphinylbispropionate Water (2 eq.)

Click to download full resolution via product page

Caption: Synthesis of Didodecyl 3,3'-sulphinylbispropionate.

Methodology:

Reactant Preparation: 3,3'-Sulfinylbispropionic acid and a stoichiometric excess of

dodecanol (at least 2 equivalents) are combined in a suitable reaction vessel. A solvent such

as toluene may be used to facilitate the reaction and azeotropically remove water.

Catalyst: An acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, is typically added to

protonate the carboxylic acid, making it more susceptible to nucleophilic attack by the

alcohol.

Reaction Conditions: The reaction mixture is heated to reflux. The water produced during the

reaction is continuously removed using a Dean-Stark apparatus to drive the equilibrium

towards the formation of the ester.

Monitoring: The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or by measuring the amount of water collected.

Work-up and Purification: Upon completion, the reaction mixture is cooled, and the catalyst is

neutralized with a base (e.g., sodium bicarbonate solution). The organic layer is separated,

washed with brine, and dried over an anhydrous salt (e.g., sodium sulfate). The solvent is

removed under reduced pressure, and the crude product is purified, typically by column

chromatography on silica gel, to yield pure Didodecyl 3,3'-sulphinylbispropionate.
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Analytical Characterization
The structure of Didodecyl 3,3'-sulphinylbispropionate can be confirmed using various

spectroscopic techniques.

Spectroscopic Data
Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum is expected to show a

characteristic strong absorption band for the sulfoxide (S=O) group.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would show characteristic signals for the dodecyl chain protons

and the protons of the propionate backbone.

¹³C NMR: The spectrum would display distinct signals for the carbonyl carbons of the ester

groups, the carbons of the dodecyl chains, and the carbons alpha and beta to the

sulfoxide group.

Mass Spectrometry: A mass spectrum for a compound identified as "Didodecyl 3,3'-

thiodipropionate oxide" (a synonym for Didodecyl 3,3'-sulphinylbispropionate) is available

in the GNPS library under the accession number CCMSLIB00003138120.[5]

Potential Applications and Biological Activity
(Hypothesized)
While specific experimental data for Didodecyl 3,3'-sulphinylbispropionate is scarce, its

structural similarity to Didodecyl 3,3'-thiodipropionate suggests potential applications as an

antioxidant and polymer stabilizer.

Antioxidant Activity
The sulfoxide group in Didodecyl 3,3'-sulphinylbispropionate could potentially act as a

radical scavenger. Standard in vitro antioxidant assays could be employed to evaluate this

activity.

Experimental Protocols for Antioxidant Assays:
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DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay measures the ability of a compound

to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of

DPPH is monitored by a decrease in its absorbance at approximately 517 nm.[6][7]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay involves the

generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color.

The ability of a compound to scavenge this radical is measured by the decrease in

absorbance at around 734 nm.[7]

Antioxidant Assay Workflow

Prepare Reagents
(DPPH or ABTS radical solution)

Add Didodecyl 3,3'-sulphinylbispropionate
(Test Compound)

Incubate

Measure Absorbance
(Spectrophotometer)

Calculate Radical Scavenging Activity (%)

Click to download full resolution via product page

Caption: General workflow for in vitro antioxidant assays.
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Polymer Stabilization
Thioether compounds are known to act as secondary antioxidants in polymers by decomposing

hydroperoxides. It is plausible that Didodecyl 3,3'-sulphinylbispropionate could also

contribute to the thermal stability of polymers.[8]

Experimental Protocol for Evaluating Thermal Stability:

Thermogravimetric Analysis (TGA): TGA can be used to determine the degradation

temperature of a polymer. By comparing the TGA curves of a polymer with and without the

addition of Didodecyl 3,3'-sulphinylbispropionate, its effect on thermal stability can be

quantified.[9] The analysis is typically performed under a controlled atmosphere (e.g.,

nitrogen or air) with a programmed temperature ramp.

Signaling Pathways and Drug Development
Relevance
Currently, there is no available information in the searched scientific literature linking

Didodecyl 3,3'-sulphinylbispropionate to any specific biological signaling pathways or direct

applications in drug development. Further research is required to explore any potential

pharmacological activities.

Conclusion and Future Directions
Didodecyl 3,3'-sulphinylbispropionate (CAS No. 17243-14-0) is a chemical for which basic

physicochemical properties and a general synthesis route are known. However, there is a

notable lack of in-depth experimental data regarding its biological activities, including its

hypothesized antioxidant and polymer-stabilizing properties. For researchers, scientists, and

drug development professionals, this presents an opportunity for novel research. Future

studies should focus on:

Developing and publishing a detailed, optimized synthesis protocol.

Conducting comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, FTIR, high-resolution

mass spectrometry) to create a publicly available, validated dataset.
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Performing a battery of in vitro and in vivo assays to quantitatively assess its antioxidant,

anti-inflammatory, and other potential biological activities.

Evaluating its efficacy as a polymer stabilizer and elucidating its mechanism of action.

Investigating its metabolic fate and toxicological profile to determine its safety for potential

applications.

The exploration of these areas will be crucial in determining the true potential and utility of

Didodecyl 3,3'-sulphinylbispropionate in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. didodecyl 3,3'-sulphinylbispropionate | 17243-14-0 [chemicalbook.com]

2. didodecyl 3,3'-sulphinylbispropionate | CAS 17243-14-0 | Chemical-Suppliers [chemical-
suppliers.eu]

3. Didodecyl 3,3'-sulphinylbispropionate | 17243-14-0 | Benchchem [benchchem.com]

4. Identification of a new source of interference leached from polypropylene tubes in mass-
selective analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. UCSD/CCMS - Spectrum Library [gnps.ucsd.edu]

6. researchgate.net [researchgate.net]

7. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl
Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC
[pmc.ncbi.nlm.nih.gov]

8. Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer
Systems - PMC [pmc.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Didodecyl 3,3'-
sulphinylbispropionate (CAS No. 17243-14-0)]. BenchChem, [2025]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b091502?utm_src=pdf-body
https://www.benchchem.com/product/b091502?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9906187.htm
https://www.chemical-suppliers.eu/enp/didodecyl-sulphinylbispropionate-PX538308
https://www.chemical-suppliers.eu/enp/didodecyl-sulphinylbispropionate-PX538308
https://www.benchchem.com/product/b091502
https://pubmed.ncbi.nlm.nih.gov/15734336/
https://pubmed.ncbi.nlm.nih.gov/15734336/
https://gnps.ucsd.edu/ProteoSAFe/gnpslibraryspectrum.jsp?SpectrumID=CCMSLIB00003138120
https://www.researchgate.net/publication/236189363_Genesis_and_development_of_DPPH_method_of_antioxidant_assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10857301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10857301/
https://www.mdpi.com/2673-6209/2/1/4
https://www.benchchem.com/product/b091502#didodecyl-3-3-sulphinylbispropionate-cas-number
https://www.benchchem.com/product/b091502#didodecyl-3-3-sulphinylbispropionate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b091502#didodecyl-3-3-sulphinylbispropionate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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